Cas no 160649-43-4 (Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt)

Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt structure
160649-43-4 structure
Product Name:Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt
CAS No:160649-43-4
MF:C27H28N2O3S3
MW:524.717823028564
CID:109548
PubChem ID:53425026
Update Time:2025-04-18

Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt
    • 3-[2-[[3-[(3-ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
    • Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methy...
    • Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner sal
    • 3-[(2Z)-2-({(3Z)-3-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohex-1-en-1-yl}methylidene)-1,3-benzothiazol-3(2H)-yl]propane-1-sulfonate
    • BENZOTHIAZOLIUM, 2-[[3-[(3-ETHYL-2(3H)-BENZOTHIAZOLYLIDENE)METHYL]-2-CYCLOHEXEN-1-YLIDENE]METHYL]-3-(3-SULFOPROPYL)-, INNER SALT
    • 3-(2-[(3-([3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-2-CYCLOHEXEN-1-YLIDENE)METHYL]-1,3-BENZOTHIAZOL-3-IUM-3-YL)-1-PROPANESULFONATE
    • DTXSID00698704
    • 3-[2-({3-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-2-en-1-ylidene}methyl)-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
    • 160649-43-4
    • Inchi: 1S/C27H28N2O3S3/c1-2-28-22-11-3-5-13-24(22)33-26(28)18-20-9-7-10-21(17-20)19-27-29(15-8-16-35(30,31)32)23-12-4-6-14-25(23)34-27/h3-6,11-14,17-19H,2,7-10,15-16H2,1H3
    • InChI Key: SKQCTIOOMRITHI-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2[N+](=C1C=C1C=C(C=C2N(CC)C3C=CC=CC=3S2)CCC1)CCCS(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 524.12600
  • Monoisotopic Mass: 524.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 942
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 126A^2
  • XLogP3: 5.9

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 130.87000
  • LogP: 6.49650
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